5-fluoro-4-(pyridin-3-yloxy)pyrimidine

• IUPAC Name: 5-fluoro-4-pyridin-3-yloxypyrimidine
• InChI: InChI=1S/C9H6FN3O/c10-8-5-12-6-13-9(8)14-7-2-1-3-11-4-7/h1-6H
• InChI Key: PWFWAMGNHFPHDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)OC2=NC=NC=C2F
• Molecular Formula: C9H6FN3O
• Molecular Weight: 191.16 g/mol
• CAS No.: 2640846-90-6

Description

5-Fluoro-4-(pyridin-3-yloxy)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a fluorine atom at position 5 and a pyridin-3-yloxy group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-fluoro-4-(pyridin-3-yloxy)pyrimidine typically involves the nucleophilic substitution of a suitable pyrimidine precursor with a fluorinated pyridine derivative. One common method includes the reaction of 4-chloro-5-fluoropyrimidine with 3-hydroxypyridine under basic conditions to form the desired product. The reaction is usually carried out in the presence of a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

While specific industrial production methods for 5-fluoro-4-(pyridin-3-yloxy)pyrimidine are not well-documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, such as temperature, solvent, and reagent concentrations, to achieve higher yields and purity. Continuous flow chemistry and automated synthesis platforms may also be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

5-fluoro-4-(pyridin-3-yloxy)pyrimidine can undergo various chemical reactions, including:

Nucleophilic Substitution: The fluorine atom can be replaced by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can participate in redox reactions, although specific conditions and reagents depend on the desired transformation.

Coupling Reactions: It can be involved in cross-coupling reactions, such as Suzuki or Heck reactions, to form more complex structures.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in solvents like methanol or DMF.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Coupling Reactions: Palladium catalysts, bases like potassium carbonate, and solvents such as toluene or DMF.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyrimidines, while coupling reactions can produce biaryl or heteroaryl compounds.

Scientific Research Applications

5-fluoro-4-(pyridin-3-yloxy)pyrimidine has several scientific research applications:

Medicinal Chemistry: It serves as a building block for designing novel pharmaceuticals, particularly those targeting specific enzymes or receptors.

Biological Studies: The compound can be used to study enzyme inhibition, receptor binding, and other biochemical processes.

Materials Science: Its unique electronic properties make it suitable for developing advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).

Agricultural Chemistry: It can be explored for developing new agrochemicals with improved efficacy and environmental profiles.

Mechanism of Action

The mechanism of action of 5-fluoro-4-(pyridin-3-yloxy)pyrimidine depends on its specific application. In medicinal chemistry, it may act by inhibiting enzymes or binding to receptors, thereby modulating biological pathways. The fluorine atom’s presence can enhance binding affinity and selectivity by influencing the compound’s electronic properties and steric interactions.

Comparison with Similar Compounds

Substituent Variations at the Pyrimidine 4-Position

The 4-position of the pyrimidine ring is critical for modulating electronic, steric, and biological properties. Below is a comparative analysis of substituents in related compounds:

Compound Name	Substituent at Position 4	Key Structural Features	Biological Target/Activity
5-Fluoro-4-(pyridin-3-yloxy)pyrimidine (Target)	Pyridin-3-yloxy	Ether linkage, pyridine N at position 3	Not explicitly stated
4-Chloro-5-fluoro-2-(pyridin-4-yl)pyrrolidinyl pyrimidine ()	Chlorine (later replaced by pyrazolyloxy/pyridin-4-yl)	Chlorine or heterocyclic substituents	Tuberculosis treatment (purine biosynthesis inhibition)
5-Fluoro-4-(1-(3-fluorophenyl)ethoxy)pyrimidine (d)	1-(3-Fluorophenyl)ethoxy	Ethoxy linker with fluorophenyl group	5-HT2C receptor modulation
6-(5-Fluoropyridin-3-yl)pyrimidin-4-amine ()	5-Fluoropyridin-3-yl	Direct pyridine attachment (no ether)	Unknown (commercially available)

Key Observations :

• In contrast, the ethoxy group in compounds adds lipophilicity, which may improve membrane permeability .
• Steric Impact : The pyridin-3-yloxy substituent is bulkier than the ethoxy group in 4d, possibly affecting binding pocket interactions in biological targets.
• Hydrogen Bonding : The ether oxygen in the target compound could act as a hydrogen-bond acceptor, a feature absent in analogs like 6-(5-fluoropyridin-3-yl)pyrimidin-4-amine () .

Insights :

• The high yield (93%) in suggests efficient substitution at the pyrimidine 4-position when using POCl3, a common chlorinating agent .
• Lower yields in compounds (53–71%) may reflect challenges in introducing bulky ethoxy-fluorophenyl groups or resolving diastereomers .

Physicochemical Properties

• Fluorine Effects : The fluorine at position 5 withdraws electron density, possibly stabilizing the pyrimidine ring against metabolic degradation—a feature shared with analogs in and .

Commercial and Industrial Relevance

• Availability : lists 6-(5-fluoropyridin-3-yl)pyrimidin-4-amine as commercially available (3 suppliers), suggesting industrial interest in pyridine-pyrimidine hybrids. The target compound’s synthetic accessibility (inferred from methods) may make it viable for scale-up .